Cas no 86723-15-1 (1,2-Benzenediamine, 4,5-dipropoxy-)

1,2-Benzenediamine, 4,5-dipropoxy- structure
86723-15-1 structure
Product name:1,2-Benzenediamine, 4,5-dipropoxy-
CAS No:86723-15-1
MF:C12H20N2O2
MW:224.299403190613
CID:660812
PubChem ID:71413757

1,2-Benzenediamine, 4,5-dipropoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediamine, 4,5-dipropoxy-
    • 4,5-dipropoxybenzene-1,2-diamine
    • DTXSID30833267
    • 86723-15-1
    • Inchi: InChI=1S/C12H20N2O2/c1-3-5-15-11-7-9(13)10(14)8-12(11)16-6-4-2/h7-8H,3-6,13-14H2,1-2H3
    • InChI Key: PXDISLFCPBLGPP-UHFFFAOYSA-N
    • SMILES: CCCOC1=C(C=C(C(=C1)N)N)OCCC

Computed Properties

  • Exact Mass: 224.152477885g/mol
  • Monoisotopic Mass: 224.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.5Ų
  • XLogP3: 2.3

1,2-Benzenediamine, 4,5-dipropoxy- Related Literature

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